Cas no 1807078-10-9 (5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride)

• Product Name: 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride
• CAS No: 1807078-10-9
• MF: C₈H₃BrClNO₃S
• MW: 308.53631901741
• CID: 4976781
• Update Time: 2025-07-24

5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride

• Inchi： 1S/C8H3BrClNO3S/c9-6-1-5(3-11)7(4-12)8(2-6)15(10,13)14/h1-2,4H
• InChI Key： QXHRNYNUARTLIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C=O)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 1.8
• Topological Polar Surface Area: 83.4

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 451.5±45.0 °C at 760 mmHg
• Flash Point: 226.8±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride

Introduction to 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride (CAS No. 1807078-10-9)

5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride, identified by its CAS number 1807078-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromine atom, a cyano group, and a formyl group, makes this compound a versatile building block for further chemical modifications and applications.

The structural features of 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride contribute to its reactivity and make it particularly valuable in medicinal chemistry. The bromine substituent, for instance, allows for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This capability is crucial in the development of novel drug candidates, where precise control over molecular structure is essential.

Similarly, the cyano group introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule. This feature is often exploited in medicinal chemistry to modulate binding interactions with biological targets. The formyl group, on the other hand, serves as a reactive handle for condensation reactions with nucleophiles, allowing for the formation of amides or imines. These reactions are fundamental in constructing complex molecular architectures.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride has been explored as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, researchers have utilized this compound to develop novel sulfonyl chloride derivatives that exhibit inhibitory activity against specific proteases and kinases. These findings highlight its potential as a pharmacophore in drug discovery efforts.

The compound's utility extends beyond pharmaceutical applications. In materials science, 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride has been investigated for its role in synthesizing advanced polymers and coatings. The presence of reactive functional groups allows for the creation of cross-linked networks with tailored properties, such as enhanced thermal stability or biodegradability. Such materials are increasingly relevant in sustainable chemistry and nanotechnology.

From an academic perspective, 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride serves as an excellent scaffold for teaching organic synthesis principles. Its complex structure provides students with opportunities to practice multi-step synthetic routes, including sulfonation, chlorination, and functional group interconversions. These exercises are critical for developing proficiency in synthetic chemistry and preparing students for careers in research and industry.

The synthesis of 5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride typically involves a series of well-established organic transformations. Starting from commercially available aromatic precursors, such as bromobenzene or 3-cyanobenzaldehyde, chemists can proceed through sulfonation followed by chlorination to obtain the desired product. Careful optimization of reaction conditions is necessary to achieve high yields and purity levels.

In conclusion,5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride (CAS No. 1807078-10-9) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and academic research. Its unique structural features make it a valuable intermediate for constructing complex molecules and materials with desirable properties. As research continues to uncover new synthetic strategies and applications,5-Bromo-3-cyano-2-formylbenzenesulfonyl chloride is poised to remain an important tool in the chemist's arsenal.